Cas no 933713-14-5 (Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-)

Cyclopropanamine,  2-(4-methyl-2-thiazolyl)- structure
933713-14-5 structure
Product Name:Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-
CAS No:933713-14-5
MF:C7H10N2S
MW:154.232699871063
CID:999629
Update Time:2024-02-09

Cyclopropanamine, 2-(4-methyl-2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanamine, 2-(4-methyl-2-thiazolyl)-
    • 2-(4-methyl-2-thiazolyl)Cyclopropanamine
    • Inchi: 1S/C7H10N2S/c1-4-3-10-7(9-4)5-2-6(5)8/h3,5-6H,2,8H2,1H3
    • InChI Key: OZCSYLWBZYYVIZ-UHFFFAOYSA-N
    • SMILES: C1(N)CC1C1=NC(C)=CS1

Computed Properties

  • Exact Mass: 154.056
  • Monoisotopic Mass: 154.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2

Experimental Properties

  • Density: 1.244±0.06 g/cm3(Predicted)
  • Boiling Point: 258.7±33.0 °C(Predicted)
  • pka: 8.24±0.40(Predicted)
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